Cas no 1823918-60-0 (3-(5-Bromopyrimidin-2-yl)propanoic acid)

• Product Name: 3-(5-Bromopyrimidin-2-yl)propanoic acid
• CAS No: 1823918-60-0
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4817735
• PubChem ID: 130116423
• Update Time: 2023-08-19

3-(5-Bromopyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromopyrimidin-2-yl)propanoic acid

• Inchi： 1S/C7H7BrN2O2/c8-5-3-9-6(10-4-5)1-2-7(11)12/h3-4H,1-2H2,(H,11,12)
• InChI Key： GKXQGCIIFZBUPT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCC(=O)O)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1